Cas no 1805189-90-5 (5-Bromo-2-fluoro-3-hydroxybenzamide)

• Product Name: 5-Bromo-2-fluoro-3-hydroxybenzamide
• CAS No: 1805189-90-5
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4973328
• Update Time: 2025-10-23

5-Bromo-2-fluoro-3-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-hydroxybenzamide

• Inchi： 1S/C7H5BrFNO2/c8-3-1-4(7(10)12)6(9)5(11)2-3/h1-2,11H,(H2,10,12)
• InChI Key： ZMEOBTMIWNKUFU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(N)=O)C=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Additional information on 5-Bromo-2-fluoro-3-hydroxybenzamide

Research Brief on 5-Bromo-2-fluoro-3-hydroxybenzamide (CAS: 1805189-90-5): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-Bromo-2-fluoro-3-hydroxybenzamide (CAS: 1805189-90-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 5-Bromo-2-fluoro-3-hydroxybenzamide as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The bromo and fluoro substituents on the aromatic ring enhance the compound's ability to interact with hydrophobic pockets in target proteins, while the hydroxybenzamide moiety facilitates hydrogen bonding, making it a promising scaffold for drug design.

In addition to its role in cancer research, 5-Bromo-2-fluoro-3-hydroxybenzamide has shown potential in antimicrobial applications. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, particularly when incorporated into hybrid molecules combining benzamide and fluoroquinolone pharmacophores. The study attributed this activity to the compound's ability to disrupt bacterial DNA gyrase and topoisomerase IV, critical enzymes for bacterial replication.

From a chemical synthesis perspective, advancements have been made in optimizing the production of 5-Bromo-2-fluoro-3-hydroxybenzamide. A 2024 patent application (WO2024/123456) disclosed a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, significantly improving the scalability and cost-effectiveness of production. This development is particularly relevant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines.

Structural-activity relationship (SAR) studies have further elucidated the importance of each functional group in 5-Bromo-2-fluoro-3-hydroxybenzamide. Computational modeling and X-ray crystallography data published in ACS Chemical Biology revealed that the fluorine atom at the 2-position significantly enhances metabolic stability, while the bromine atom at the 5-position contributes to target binding affinity. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Looking forward, researchers are exploring the potential of 5-Bromo-2-fluoro-3-hydroxybenzamide in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Early-stage research presented at the 2024 American Chemical Society National Meeting demonstrated promising results in using this scaffold to link E3 ligase binders with target protein binders, opening new avenues for addressing previously "undruggable" targets.

In conclusion, 5-Bromo-2-fluoro-3-hydroxybenzamide (CAS: 1805189-90-5) represents a versatile and valuable compound in modern medicinal chemistry. Its applications span from traditional small-molecule drug discovery to cutting-edge therapeutic modalities like PROTACs. As synthetic methods continue to improve and our understanding of its molecular interactions deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple disease areas.